Cas no 1805578-60-2 (1-Bromo-2,4-dichloro-3-nitrobenzene)

• Product Name: 1-Bromo-2,4-dichloro-3-nitrobenzene
• CAS No: 1805578-60-2
• MF: C₆H₂BrCl₂NO₂
• MW: 270.895578861237
• CID: 4706966
• Update Time: 2023-08-15

1-Bromo-2,4-dichloro-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2,4-dichloro-3-nitrobenzene

• Inchi： 1S/C6H2BrCl2NO2/c7-3-1-2-4(8)6(5(3)9)10(11)12/h1-2H
• InChI Key： CIMPUCQBTXFSHT-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1Cl)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Topological Polar Surface Area: 45.8